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Compound of Interest

Compound Name: 2-methyl-2-phenylpropanoic acid

Cat. No.: B140370 Get Quote

Disclaimer: The user-provided CAS number 826-55-1 corresponds to 2-Methyl-2-
phenylpropanoic acid. However, the detailed request for information on signaling pathways

and drug development strongly suggests an interest in the nootropic agent Coluracetam,

whose CAS number is 135463-81-9. This guide will focus on Coluracetam.

Introduction
Coluracetam (formerly MKC-231, BCI-540) is a synthetic nootropic compound of the racetam

family, distinguished by its unique mechanism of action.[1][2] It was initially developed by

Mitsubishi Tanabe Pharma Corporation for the potential treatment of Alzheimer's disease.[1][2]

After failing to meet endpoints in clinical trials for Alzheimer's, it was licensed by BrainCells Inc.

for investigation into major depressive disorder (MDD) and generalized anxiety disorder (GAD).

[1][3] Coluracetam's primary pharmacological activity centers on the enhancement of the

brain's choline uptake system, which is critical for the synthesis of the neurotransmitter

acetylcholine.[4][5] This guide provides a comprehensive overview of its chemical properties,

mechanism of action, experimental protocols, and potential applications for researchers and

drug development professionals.

Chemical and Physical Properties
Coluracetam is a fat-soluble, white crystalline powder.[6][7] Its key quantitative properties are

summarized in the table below.
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Property Value Reference

IUPAC Name

N-(2,3-Dimethyl-5,6,7,8-

tetrahydrofuro[2,3-b]quinolin-4-

yl)-2-(2-oxo-1-

pyrrolidinyl)acetamide

[1]

CAS Number 135463-81-9 [1][7]

Molecular Formula C₁₉H₂₃N₃O₃ [1][2]

Molar Mass 341.411 g·mol⁻¹ [1][2]

Melting Point 165-167°C [8]

Appearance
White to off-white crystalline

powder
[2][7]

Solubility

Soluble in DMSO, ethanol,

chloroform, acetone. Limited

solubility in water.

[7][8][9][10]

Mechanism of Action: High-Affinity Choline Uptake
(HACU) Enhancement
The principal mechanism of Coluracetam is the enhancement of high-affinity choline uptake

(HACU), which is the rate-limiting step in the synthesis of acetylcholine (ACh).[1][11] By

modulating the choline transporter system, Coluracetam increases the velocity of choline

transport into neurons.[12] This leads to a greater availability of choline for the enzyme choline

acetyltransferase (ChAT), resulting in increased ACh synthesis.[2] This action is particularly

significant in cognitively impaired models where cholinergic function is compromised.[1][9]

Studies in rats treated with cholinergic neurotoxins have shown that Coluracetam can reverse

deficits in ACh levels and improve learning.[1][9] The procognitive effects may be long-lasting,

suggesting it induces a change in the regulation of the choline transporter system.[1]

Beyond its primary cholinergic effect, some research suggests Coluracetam may also modulate

AMPA receptors, which are involved in fast synaptic transmission and play a role in learning

and memory.[2][13]
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Figure 1: Coluracetam's Mechanism of Action
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Figure 1: Coluracetam's Mechanism of Action

Pharmacokinetics
Coluracetam has a relatively short half-life, estimated to be around 2-3 hours. In animal

studies, despite the compound being undetectable in the brain after 3 hours, the cognitive

benefits were observed to persist, suggesting a lasting impact on the cholinergic system.[12]

As a fat-soluble compound, it is recommended to be taken with a healthy fat source to aid

absorption.[6]

Experimental Protocols
Detailed, step-by-step protocols are proprietary to the conducting research institutions.

However, a representative methodology for assessing the efficacy of Coluracetam in an animal

model of cognitive deficit can be summarized from published studies.[9]

Objective: To assess the effect of Coluracetam on learning and memory in rats with a

chemically-induced cholinergic deficit.

Model: Ethylcholine aziridinium (AF64A)-treated rats. AF64A is a neurotoxin that selectively

destroys cholinergic neurons, creating a model of cognitive impairment.[9]

Methodology:
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Animal Subjects: Male Wistar rats are housed under standard laboratory conditions.

Induction of Deficit: A single intracerebroventricular (ICV) injection of the cholinergic

neurotoxin AF64A is administered to induce a learning deficit. Control groups receive a

saline injection.

Drug Administration: Coluracetam is administered orally (e.g., at doses of 1-10 mg/kg) for a

predetermined period before behavioral testing.[2] A vehicle control group is also included.

Behavioral Testing (Morris Water Maze):

Acquisition Phase: Rats are trained to find a hidden platform in a circular pool of opaque

water, using spatial cues. Latency to find the platform and path length are recorded over

several days.

Probe Trial: The platform is removed, and the time spent in the target quadrant where the

platform was previously located is measured to assess spatial memory retention.

Neurochemical Analysis: After behavioral testing, brain tissue (specifically the hippocampus)

is collected. High-performance liquid chromatography (HPLC) may be used to measure

levels of acetylcholine and choline to confirm the effects of the drug on the cholinergic

system.

Data Analysis: Statistical analysis (e.g., ANOVA) is used to compare the performance of the

Coluracetam-treated group against the AF64A-impaired and control groups.
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Figure 2: Representative Preclinical Experimental Workflow
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Figure 2: Representative Preclinical Experimental Workflow
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Applications and Research Areas
Coluracetam has been investigated for several potential therapeutic applications:

Cognitive Enhancement: Its primary application is as a nootropic to improve memory,

learning, and focus.[4][14]

Alzheimer's Disease: Though initial trials were unsuccessful, its mechanism of action

remains relevant for conditions involving cholinergic decline.[1][12]

Major Depressive Disorder (MDD) & Generalized Anxiety Disorder (GAD): Phase IIa clinical

trials suggested potential efficacy for patients with comorbid MDD and GAD who were

unresponsive to standard antidepressants.[1]

Neuroprotection: Studies have shown it may protect neurons from glutamate toxicity and

other harmful substances.[12]

Retinal and Optic Nerve Injury: There is some evidence suggesting potential use in

preventing and treating ischemic retinopathy and nerve injury.[1][6]

Safety and Toxicology
Coluracetam is generally considered well-tolerated and non-toxic in short-term studies, though

long-term safety data in humans is lacking.[6][15]
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Parameter Information Reference

General Safety
Considered well-tolerated and

non-toxic in limited studies.
[6][15]

Common Side Effects

Fatigue, headaches, anxiety,

nervousness, nausea. Often

associated with high doses or

insufficient choline intake.

[6][12]

Long-term Effects
Not scientifically studied; long-

term safety profile is unknown.
[3][15]

Drug Interactions

May interact with

anticholinergic and cholinergic

drugs.

[15]

Legal Status
Not FDA approved in the US.

Legal status varies by country.
[1][15]

It is crucial to note that much of the available information is from animal studies and anecdotal

reports, with a limited number of human clinical trials having been published.[15][16]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://nootropicsource.com/shop/powders/nootropic-powders/coluracetam/
https://www.fengchengroup.com/pharmaceutical-api/functional-api/coluracetam-bp-ep-usp-cas-135463-81-9.html
https://www.fengchengroup.com/pharmaceutical-api/functional-api/coluracetam-bp-ep-usp-cas-135463-81-9.html
https://www.bocsci.com/coluracetam-cas-135463-81-9-item-84-83492.html
https://everychem.com/product/coluracetam-powder-1g/
https://www.nbinno.com/article/pharmaceutical-intermediates/science-coluracetam-hacu-enhancement-cognition
https://www.nutrahacker.com/journal_club/en/coluracetam.php
https://www.sonwuapi.com/info/does-coluracetam-improve-memory-76547002.html
https://www.nbinno.com/active-pharmaceutical-ingredients-apis/coluracetam-unlocking-cognitive-potential-with-high-affinity-choline-uptake-enhancement-xe
https://www.yourinception.com/coluracetam/
https://clinmedjournals.org/articles/ijcb/international-journal-of-cognition-and-behaviour-ijcb-6-016.php?jid=ijcb
https://www.benchchem.com/product/b140370#cas-number-826-55-1-properties-and-uses
https://www.benchchem.com/product/b140370#cas-number-826-55-1-properties-and-uses
https://www.benchchem.com/product/b140370#cas-number-826-55-1-properties-and-uses
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b140370?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b140370?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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